alpha-Butylcinnamaldehyde alpha-Butylcinnamaldehyde 2-Butyl-3-phenyl-2-propen-1-al is a member of cinnamaldehydes.
Brand Name: Vulcanchem
CAS No.: 7492-44-6
VCID: VC21218796
InChI: InChI=1S/C13H16O/c1-2-3-7-13(11-14)10-12-8-5-4-6-9-12/h4-6,8-11H,2-3,7H2,1H3
SMILES: CCCCC(=CC1=CC=CC=C1)C=O
Molecular Formula: C13H16O
Molecular Weight: 188.26 g/mol

alpha-Butylcinnamaldehyde

CAS No.: 7492-44-6

Cat. No.: VC21218796

Molecular Formula: C13H16O

Molecular Weight: 188.26 g/mol

* For research use only. Not for human or veterinary use.

alpha-Butylcinnamaldehyde - 7492-44-6

Specification

Description 2-Butyl-3-phenyl-2-propen-1-al is a member of cinnamaldehydes.
CAS No. 7492-44-6
Molecular Formula C13H16O
Molecular Weight 188.26 g/mol
IUPAC Name 2-benzylidenehexanal
Standard InChI InChI=1S/C13H16O/c1-2-3-7-13(11-14)10-12-8-5-4-6-9-12/h4-6,8-11H,2-3,7H2,1H3
Standard InChI Key GFBCBQNBXRPRQD-UHFFFAOYSA-N
Isomeric SMILES CCCC/C(=C/C1=CC=CC=C1)/C=O
SMILES CCCCC(=CC1=CC=CC=C1)C=O
Canonical SMILES CCCCC(=CC1=CC=CC=C1)C=O
Boiling Point 265.00 °C. @ 760.00 mm Hg

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